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Compound Name: Rubidium perchlorate

Cat. No.: B083219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rubidium perchlorate (RbClO₄) is a stable, solid inorganic compound that serves as a potent

source of oxygen upon thermal decomposition. Like other alkali metal perchlorates, it is utilized

in chemical oxygen generators, sometimes referred to as "oxygen candles," which have

applications in environments where a reliable and independent oxygen supply is critical, such

as in aerospace, submarines, and emergency breathing apparatuses.[1] The decomposition of

rubidium perchlorate is an exothermic reaction that, once initiated, can proceed in a self-

sustaining manner to produce high-purity oxygen.[2] This document provides detailed

application notes and experimental protocols for the use of rubidium perchlorate as a

laboratory-scale source of oxygen.

Physicochemical Properties and Oxygen Yield
Rubidium perchlorate is a colorless, crystalline solid.[3][4] Its thermal decomposition follows

the reaction:

RbClO₄(s) → RbCl(s) + 2O₂(g)[5]

This reaction indicates that one mole of solid rubidium perchlorate decomposes to form one

mole of solid rubidium chloride and two moles of gaseous oxygen. The quantitative data related

to this decomposition are summarized in the table below.
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Property Value Reference

Molar Mass of RbClO₄ 184.92 g/mol [3]

Melting Point 597 °C

Decomposition Temperature 597 °C

Theoretical Oxygen Yield (by

mass)

Approximately 34.6% (346 g of

O₂ per kg of RbClO₄)
Calculated

Theoretical Oxygen Yield

(molar)

2 moles of O₂ per mole of

RbClO₄
[5]

Note: The decomposition temperature can be lowered by the addition of catalysts.

Experimental Protocols
Protocol 1: Thermal Decomposition of Pure Rubidium
Perchlorate for Oxygen Generation
This protocol describes the laboratory-scale generation of oxygen from the thermal

decomposition of pure rubidium perchlorate.

Materials:

Rubidium perchlorate (RbClO₄), finely powdered

High-purity quartz or borosilicate test tube

Bunsen burner or tube furnace with temperature control

Clamp and stand

Gas collection apparatus (e.g., pneumatic trough with water-filled collection vessel)

Safety glasses, lab coat, and thermal gloves

Procedure:
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Apparatus Setup: Securely clamp the quartz or borosilicate test tube at a slight angle

(approximately 15-20 degrees from horizontal) to a stand. This prevents the molten salt from

running back and causing thermal shock to the glass.

Sample Preparation: Place a small, accurately weighed amount (e.g., 0.5 - 1.0 g) of finely

powdered rubidium perchlorate into the test tube, ensuring the powder is spread out to

maximize surface area.

Gas Collection: Set up the pneumatic trough and fill the collection vessel (e.g., a graduated

cylinder or gas jar) with water, ensuring no air bubbles are present. Place the delivery tube

from the decomposition test tube under the opening of the collection vessel.

Heating: Gently heat the test tube containing the rubidium perchlorate with a Bunsen

burner or in a tube furnace. Begin heating at a moderate rate.

Decomposition and Oxygen Collection: As the temperature approaches the decomposition

point (around 597 °C for the pure compound), the rubidium perchlorate will melt and then

begin to decompose, evolving oxygen gas. The gas will displace the water in the collection

vessel.

Completion and Cooling: Continue heating until the evolution of gas ceases, indicating the

completion of the reaction. Turn off the heat source and allow the apparatus to cool

completely to room temperature before dismantling.

Oxygen Yield Calculation: The volume of collected oxygen can be measured, and the mass

can be calculated using the ideal gas law. This experimental yield can then be compared to

the theoretical yield.

Protocol 2: Catalyzed Thermal Decomposition of
Rubidium Perchlorate
This protocol outlines the use of a catalyst to lower the decomposition temperature of rubidium
perchlorate, allowing for a more controlled release of oxygen. Metal oxides such as

manganese(IV) oxide (MnO₂) or iron(III) oxide (Fe₂O₃) are common catalysts for perchlorate

decomposition.

Materials:
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Rubidium perchlorate (RbClO₄), finely powdered

Catalyst (e.g., MnO₂ or Fe₂O₃), finely powdered

Mortar and pestle

All other materials from Protocol 1

Procedure:

Mixture Preparation: In a mortar and pestle, carefully and gently mix a pre-weighed amount

of rubidium perchlorate with a small amount of the catalyst (e.g., a 10:1 or 20:1 ratio by

mass of RbClO₄ to catalyst). Caution: Grinding energetic materials with catalysts can be

hazardous. Mix gently without applying excessive pressure.

Apparatus Setup and Sample Preparation: Follow steps 1 and 2 from Protocol 1, using the

prepared mixture instead of pure rubidium perchlorate.

Gas Collection: Follow step 3 from Protocol 1.

Heating: Gently heat the test tube containing the mixture. Note the temperature at which

oxygen evolution begins. This should be significantly lower than the decomposition

temperature of pure rubidium perchlorate.

Decomposition and Oxygen Collection: Collect the evolved oxygen as described in step 5 of

Protocol 1.

Completion and Cooling: Follow step 6 from Protocol 1.

Analysis: Compare the decomposition temperature and the rate of oxygen evolution to that

of the uncatalyzed reaction.

Safety Precautions
Rubidium perchlorate is a strong oxidizing agent.[4][5] It can form explosive mixtures with

reducing agents, organic materials, and finely powdered metals. Avoid contact with these

substances.
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The thermal decomposition of rubidium perchlorate produces a large volume of oxygen

gas, which can intensify fires.[4] All experiments should be conducted in a well-ventilated

fume hood, away from flammable materials.

Heating should be performed gradually to control the rate of oxygen evolution. Rapid heating

can lead to a dangerous buildup of pressure.

Always wear appropriate personal protective equipment (PPE), including safety glasses, a

lab coat, and thermal gloves when handling hot apparatus.

Diagrams

Chemical Decomposition of Rubidium Perchlorate
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Caption: Thermal decomposition pathway of rubidium perchlorate.
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Experimental Workflow for Oxygen Generation
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Caption: General workflow for laboratory-scale oxygen generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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